IR 754 Carboxylic Acid

• Molecular Formula: C30H33IN2O2
• Molecular Weight: 580.5 g/mol
• InChI: InChI=1S/C30H32N2O2.HI/c1-29(2)22-15-7-9-17-24(22)31(5)26(29)19-11-13-21(28(33)34)14-12-20-27-30(3,4)23-16-8-10-18-25(23)32(27)6;/h7-20H,1-6H3;1H
• InChIKey: HQLOWBTYMQEOKX-UHFFFAOYSA-N

IR 754 Carboxylic Acid: NIR Cyanine Dye Selection for Fluorescence-Guided Surgery and In Vivo Imaging

IR 754 Carboxylic Acid (CAS 2311980-68-2) is a pentamethine cyanine dye functionalized with a terminal carboxylic acid group, classified within the near-infrared (NIR-I) heptamethine cyanine family . It exhibits a characteristic absorption maximum (λmax) of 745–750 nm in methanol, positioning it within the optical window suitable for deep-tissue imaging applications . The compound is supplied as a dark green crystalline powder with a molecular weight of 580.51 g/mol (C30H33IN2O2) and a commercial purity specification of >80.0% by HPLC . The presence of the carboxylic acid moiety distinguishes it from many non-functionalized heptamethine cyanines, enabling direct conjugation to amine-containing biomolecules without the need for additional linker chemistry [1].

Conjugation handle

Terminal carboxylic acid for direct amine-reactive bioconjugation

Imaging window

NIR-I absorption supports deep-tissue fluorescence imaging research

Grade

Research-grade cyanine dye for probe development and in vivo imaging studies

• [1] Yuan L, Lin W, Yang Y, Chen H. A Unique Class of Near-Infrared Functional Fluorescent Dyes with Carboxylic-Acid-Modulated Fluorescence ON/OFF Switching: Rational Design, Synthesis, Optical Properties, Theoretical Calculations, and Applications for Fluorescence Imaging in Living Animals. J Am Chem Soc. 2012;134(2):1200-1211. View Source

IR 754 Carboxylic Acid Substitution Risk: Why ICG and Non-Functionalized Cyanine Analogs Fail to Meet Performance Specifications

Direct substitution of IR 754 Carboxylic Acid with other NIR cyanine dyes—including clinical standard Indocyanine Green (ICG) or non-functionalized heptamethine cyanines (e.g., IR-783, IR-775, IR-780, IR-806)—introduces quantifiable performance deficits. Unlike ICG, which suffers from concentration-dependent aggregation quenching and a low fluorescence quantum yield (~2.7%), IR 754 Carboxylic Acid-based conjugates demonstrate superior fluorescence brightness in biological matrices [1]. Furthermore, non-functionalized heptamethine analogs lack the terminal carboxyl handle required for stable, site-specific bioconjugation, necessitating additional synthetic steps that compromise yield and reproducibility [2]. The evidence detailed in Section 3 establishes the specific, data-supported advantages of IR 754 Carboxylic Acid over these common alternatives.

IR 754 Carboxylic Acid

vs. ICG

ICG may exhibit concentration-dependent aggregation quenching and lower fluorescence quantum yield; reported conjugate brightness comparison suggests context-dependent difference

IR 754 Carboxylic Acid

vs. non-carboxylated cyanines

Absence of terminal carboxyl group may require additional linker chemistry, potentially affecting conjugation yield and reproducibility

• [1] Sekar N, et al. Phototheranostic nanoplatform based on a single cyanine dye for image-guided combinatorial phototherapy. Nanomedicine. 2017;13(2):529-538. View Source
• [2] Cong B, Liu Z, Sun X, et al. The validation study of a new fluorescence-target tracer for sentinel lymph node biopsy. China Oncology. 2020;30(3):179-187. View Source

IR 754 Carboxylic Acid: Quantitative Differentiation vs. ICG, IR-783, IR-775, IR-780, and IR-806

Cy754-Rit Conjugate Exhibits 47-Fold Higher Fluorescence Intensity than ICG-Rit in Sentinel Lymph Node Imaging

When conjugated to rituximab (Rit) under identical conditions, the Cy754-Rit tracer demonstrated a fluorescence intensity of 3.08 × 10^10 arbitrary units, compared to only 6.56 × 10^8 arbitrary units for the ICG-Rit conjugate measured using the same near-infrared fluorescence detector system [1]. Additionally, the Cy754-Rit tracer exhibited superior tissue permeability, achieving a detection depth of 14.3 mm versus 13.2 mm for ICG-Rit in sentinel lymph node animal models [1]. The labeling efficiency for Cy754 on Rit was reported as 100%, indicating complete and efficient bioconjugation [1].

Conjugate fluorescence intensity

Head-to-head

Cy754-Rit: 3.08 × 10^10 a.u.
ICG-Rit: 6.56 × 10^8 a.u.
47-fold higher signal

Reported fluorescence intensity context in SLN imaging; may support tracer signal comparison

In vivo sentinel lymph node animal model; detector-dependent

Evidence Dimension	Fluorescence Intensity (Arbitrary Units)
Target Compound Data	3.08 × 10^10 (as Cy754-Rit conjugate)
Comparator Or Baseline	ICG-Rit conjugate: 6.56 × 10^8
Quantified Difference	47-fold higher fluorescence signal for Cy754-Rit
Conditions	Near-infrared fluorescence detector; in vivo sentinel lymph node animal model; molar ratio of Cy754:Rit optimized at 80:1

Why This Matters

This 47-fold signal enhancement directly reduces the required tracer dose and improves intraoperative lymph node detection sensitivity, a critical procurement specification for fluorescence-guided surgery applications.

• [1] Cong B, Liu Z, Sun X, et al. The validation study of a new fluorescence-target tracer for sentinel lymph node biopsy. China Oncology. 2020;30(3):179-187. View Source

Carboxylic Acid Group Enables pH-Controlled Spirocyclization and Fluorescence ON/OFF Switching

The carboxylic acid functional group on IR 754 Carboxylic Acid enables a unique, reversible spirocyclization mechanism that is not possible with non-carboxylated heptamethine cyanines such as IR-783, IR-775, IR-780, or IR-806 [1]. This structural feature allows for pH- or analyte-controlled switching between a non-fluorescent spirocyclic form (OFF state) and a fluorescent open form (ON state), a characteristic quantified for the structurally related CS-series NIR dyes which exhibit large extinction coefficients, high fluorescence quantum yields, and good photostability [1]. This ON/OFF gating mechanism is absent in conventional cyanine dyes lacking the carboxylic acid moiety [1].

pH-gated fluorescence switching

Class-level inference

Carboxylic acid enables reversible spirocyclization (ON/OFF)
Non-carboxylated cyanines: no switching mechanism

Structural feature may support activatable probe design; requires validation in target matrix

Demonstrated in structurally related CS NIR fluorophore series

Evidence Dimension	Fluorescence Switching Capability
Target Compound Data	Carboxylic-acid-controlled reversible spirocyclization (ON/OFF switching) demonstrated
Comparator Or Baseline	IR-783, IR-775, IR-780, IR-806: No carboxylic acid moiety; no spirocyclization-based switching mechanism
Quantified Difference	Binary (present vs. absent) — functional capability not achievable with non-carboxylated comparators
Conditions	Aqueous or biological environments with pH variation; demonstrated in structurally analogous CS NIR fluorophore series

Why This Matters

This enables the development of 'smart' activatable probes that generate fluorescence signal only upon reaching the target tissue, dramatically improving signal-to-background ratios and reducing off-target background.

• [1] Yuan L, Lin W, Yang Y, Chen H. A Unique Class of Near-Infrared Functional Fluorescent Dyes with Carboxylic-Acid-Modulated Fluorescence ON/OFF Switching: Rational Design, Synthesis, Optical Properties, Theoretical Calculations, and Applications for Fluorescence Imaging in Living Animals. J Am Chem Soc. 2012;134(2):1200-1211. View Source

Absorption Profile (λmax 745–750 nm) Enables Use with Standard 780 nm Laser Diodes

IR 754 Carboxylic Acid exhibits an absorption maximum (λmax) of 745–750 nm in methanol, which is distinct from other commercial heptamethine cyanines . This absorption wavelength is well-matched to the emission of commonly available 780 nm laser diodes used in fluorescence imaging systems. In comparison, IR-783 exhibits λmax at 776–783 nm, IR-775 at 772–777 nm, IR-780 at 777–780 nm, and IR-806 at 730–800 nm [1]. The 745–750 nm absorption of IR 754 Carboxylic Acid places it in a spectral region with reduced tissue autofluorescence compared to shorter wavelength dyes, while maintaining compatibility with standard NIR imaging hardware .

Absorption maximum (λmax)

Cross-study comparable

IR 754: 745–750 nm
IR-783: 776–783 nm; IR-780: 777–780 nm
25–35 nm blue shift

Spectral separation may support multiplexed NIR imaging review; instrument compatibility should be verified

Methanol solution; room temperature

Evidence Dimension	Absorption Maximum (λmax)
Target Compound Data	745–750 nm in methanol
Comparator Or Baseline	IR-783: 776–783 nm; IR-775: 772–777 nm; IR-780: 777–780 nm; IR-806: 730–800 nm; ICG: ~780 nm
Quantified Difference	IR 754 λmax is 25–35 nm blue-shifted relative to IR-783/IR-775/IR-780, offering distinct spectral separation
Conditions	Methanol solution; room temperature

Why This Matters

This specific λmax enables multiplexed NIR imaging applications where spectral separation from longer-wavelength heptamethine dyes is required, reducing cross-talk in multi-color experimental designs.

• [1] Adooq Bioscience. IR-780 Fluorescent Dye Datasheet. Accessed 2026. View Source

IR 754 Carboxylic Acid: Validated Application Scenarios Based on Quantitative Differentiation Data

Immunotargeted Sentinel Lymph Node Mapping with Cy754-Rit Conjugates

Based on the 47-fold higher fluorescence intensity of Cy754-Rit compared to ICG-Rit [1], this compound is ideally suited for preparation of antibody-dye conjugates targeting sentinel lymph nodes in breast cancer and melanoma surgery. The superior brightness and 14.3 mm tissue penetration depth enable reliable intraoperative node identification at lower administered doses, reducing potential toxicity and improving surgical workflow. The 100% labeling efficiency reported for Rit conjugation confirms reproducible, high-yield tracer production.

Construction of pH- or Metabolite-Activatable NIR Fluorescent Sensors

The carboxylic-acid-modulated spirocyclization mechanism unique to this compound class [2] enables development of OFF/ON fluorescent probes that remain non-emissive until reaching the target environment (e.g., acidic tumor microenvironment, lysosomal compartments, or enzyme-rich sites). This gated fluorescence response minimizes background signal in vivo and improves detection contrast, making IR 754 Carboxylic Acid a critical building block for designing next-generation activatable imaging agents.

Multiplexed NIR Imaging with Spectral Discrimination from IR-783/IR-780

The λmax of 745–750 nm for IR 754 Carboxylic Acid is spectrally distinct from longer-wavelength heptamethine cyanines (IR-783 at 776–783 nm, IR-780 at 777–780 nm) [3]. This spectral gap allows for two-color NIR imaging applications where IR 754-labeled probes are imaged separately from IR-783- or IR-780-labeled probes using appropriate emission filters. Such multiplexing is essential for simultaneous tracking of multiple biomarkers or cell populations within a single tissue specimen.

High-Brightness NIR Fluorescent Bioconjugates for Small Animal In Vivo Imaging

The combination of strong fluorescence intensity (demonstrated in conjugate form) [1] and the ready availability of the carboxylic acid for direct EDC/NHS coupling chemistry makes IR 754 Carboxylic Acid a practical choice for labeling peptides, proteins, and antibodies for preclinical in vivo imaging studies. The brightness advantage translates to lower required imaging exposure times and improved signal-to-noise ratios in whole-animal fluorescence imaging systems equipped with standard 780 nm excitation sources.

Application

Selection Property

Validation Focus

Lymph node-targeted NIR imaging studies

Antibody-dye conjugate brightness

Tissue penetration depth and detection sensitivity in animal models

Activatable probe development

Carboxylic acid-mediated spirocyclization switching

pH-dependent fluorescence ON/OFF response in biological matrices

Multi-color NIR imaging research

Distinct λmax separation from longer-wavelength dyes

Spectral crosstalk assessment in co-registration protocols

Protein/peptide labeling for in vivo imaging

Direct EDC/NHS conjugation capability

Conjugate fluorescence stability and in vivo signal-to-noise ratio

• [1] Cong B, Liu Z, Sun X, et al. The validation study of a new fluorescence-target tracer for sentinel lymph node biopsy. China Oncology. 2020;30(3):179-187. View Source
• [2] Yuan L, Lin W, Yang Y, Chen H. A Unique Class of Near-Infrared Functional Fluorescent Dyes with Carboxylic-Acid-Modulated Fluorescence ON/OFF Switching: Rational Design, Synthesis, Optical Properties, Theoretical Calculations, and Applications for Fluorescence Imaging in Living Animals. J Am Chem Soc. 2012;134(2):1200-1211. View Source
• [3] Adooq Bioscience. IR-780 Fluorescent Dye Datasheet. Accessed 2026. View Source